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Compound of Interest

Compound Name: PU141

Cat. No.: B12428667 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the effective use of PU141, a selective inhibitor

of the histone acetyltransferases (HATs) p300 and CREB-binding protein (CBP). This resource

offers troubleshooting guides and frequently asked questions (FAQs) to address common

challenges encountered during experimental workflows, with a focus on improving the stability

of PU141 in solution.

Frequently Asked Questions (FAQs)
Q1: How should I prepare stock solutions of PU141?

A1: It is recommended to prepare a high-concentration stock solution of PU141 in 100%

anhydrous dimethyl sulfoxide (DMSO).[1][2][3][4] A common stock concentration is 10 mM.[5]

Ensure the solid PU141 has equilibrated to room temperature before opening the vial to

prevent moisture condensation.[4] Use a calibrated precision balance to weigh the compound

and add the appropriate volume of DMSO.[4] Vortex the solution thoroughly to ensure complete

dissolution. Gentle warming (e.g., 37°C) can aid in this process, but avoid excessive heat.[4]

Q2: What are the recommended storage conditions for PU141 solutions?

A2: Proper storage is crucial for maintaining the stability of PU141. For long-term storage, it is

recommended to store PU141 as a solid powder at -20°C for up to 12 months or at 4°C for up

to 6 months.[5] Once dissolved in a solvent like DMSO, stock solutions should be aliquoted into

single-use vials to minimize freeze-thaw cycles and stored at -80°C for up to 6 months or at
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-20°C for up to 1 month.[6] Tightly seal the vials to prevent DMSO from absorbing atmospheric

moisture.[1]

Q3: My PU141 solution appears to have precipitated. What should I do?

A3: Precipitation can occur if the solubility limit is exceeded, especially when diluting a DMSO

stock solution into an aqueous buffer.[2] Do not use a solution that has precipitated. Centrifuge

the vial to pellet the precipitate before opening it to prepare a fresh dilution. To avoid

precipitation, it is best to make serial dilutions of the DMSO stock in DMSO first, and then add

the final diluted sample to your aqueous buffer or incubation medium.[2] The final DMSO

concentration in your experiment should be kept as low as possible, ideally below 0.5%, to

avoid solvent-induced toxicity.[7][8]

Q4: I am observing inconsistent results between experiments. Could this be related to PU141
stability?

A4: Yes, inconsistent results are often linked to compound instability.[7] Small molecules can

degrade over time due to factors like repeated freeze-thaw cycles, exposure to light, or

suboptimal storage temperatures.[7] It is highly recommended to prepare fresh working

dilutions from a stable, frozen stock solution for each experiment.[7] Additionally, variations in

cell culture conditions, such as passage number and confluency, can also contribute to

inconsistent outcomes.[7]

Q5: How can I prepare PU141 for in vivo administration?

A5: A common protocol for preparing PU141 for intraperitoneal injection in animal models

involves a multi-component vehicle.[6] For a 5 mg/mL solution, a 50 mg/mL stock in DMSO can

be diluted in a vehicle containing PEG300, Tween-80, and saline.[6] For instance, to prepare 1

mL of working solution, 100 µL of the 50 mg/mL DMSO stock is mixed with 400 µL of PEG300,

followed by the addition of 50 µL of Tween-80, and finally, 450 µL of saline is added to reach

the final volume.[6] For studies with a continuous dosing period exceeding half a month, a

formulation in corn oil might be considered.[6]

Troubleshooting Guides
This section provides solutions to specific issues you might encounter during your experiments

with PU141.
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Issue Possible Cause Recommended Solution

Poor Solubility in Aqueous

Buffers

PU141 is a hydrophobic

molecule with limited aqueous

solubility.

- Prepare a high-concentration

stock solution in 100% DMSO.-

Perform serial dilutions in

DMSO before diluting in your

final aqueous buffer.- Keep the

final DMSO concentration in

your assay below 0.5%.-

Consider using a co-solvent

like PEG300 for in vivo

formulations.[6]

Loss of Activity Over Time in

Culture

The compound may be

unstable in the cell culture

medium at 37°C or may be

metabolized by the cells.

- Prepare fresh working

solutions of PU141 for each

experiment.- For long-term

experiments, replenish the

medium with fresh PU141 at

regular intervals.- Perform a

time-course experiment to

assess the stability of PU141

in your specific culture

medium.

Precipitate Formation Upon

Thawing

The concentration of the stock

solution may be too high, or

the solution may have

absorbed water.

- Store stock solutions in

smaller, single-use aliquots to

avoid repeated freeze-thaw

cycles.- Ensure DMSO used is

anhydrous and vials are tightly

sealed.- If precipitation occurs,

centrifuge the vial and use the

supernatant to prepare a fresh,

lower-concentration stock.

Inconsistent IC50 Values This can be due to variations

in compound stability, cell

culture conditions, or assay

setup.

- Standardize your protocol for

preparing and storing PU141

solutions.- Use cells within a

consistent passage number

range.- Ensure consistent cell
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seeding density and

confluency.- Include

appropriate positive and

negative controls in every

experiment.

Vehicle Control (DMSO)

Shows an Effect

The final concentration of

DMSO in the assay is too high.

- Ensure the final DMSO

concentration is as low as

possible, ideally ≤ 0.1%.- Run

a vehicle control with the same

final DMSO concentration as

your experimental samples to

assess its effect on your

specific cell line.[7]

Quantitative Data Summary
The following tables summarize key quantitative information regarding the use of PU141.

Table 1: Solubility and Storage of PU141

Parameter Recommendation Reference

Primary Solvent for Stock

Solution
100% Anhydrous DMSO [5]

Maximum Solubility in DMSO 10 mM [5]

Storage of Solid (Powder)
-20°C for up to 12 months; 4°C

for up to 6 months
[5]

Storage of Stock Solution in

DMSO

-80°C for up to 6 months;

-20°C for up to 6 months
[5][6]

Table 2: Recommended PU141 Concentrations for In Vitro and In Vivo Studies
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Application
Concentration/Dosa

ge
Notes Reference

In Vitro Cell Growth

Inhibition (SK-N-SH)
GI50 of 0.48 µM

The half-maximal

growth inhibition

concentration can

vary between cell

lines.

[5]

In Vivo Antitumor

Activity

(Neuroblastoma

Xenograft)

25 mg/kg,

administered

intraperitoneally once

per week

This dosage showed

significant tumor

volume reduction.

[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM PU141 Stock Solution in DMSO

Materials:

PU141 solid powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Procedure:

Allow the vial of solid PU141 to equilibrate to room temperature for at least 20 minutes

before opening.

Weigh the desired amount of PU141 powder. For 1 mL of a 10 mM stock solution (Molecular

Weight: 310.294 g/mol ), weigh 3.103 mg.
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Add the appropriate volume of anhydrous DMSO to the vial containing the PU141 powder.

Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a 37°C water bath for a few minutes can be used to aid dissolution.

Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: General Cell-Based Assay with PU141

Materials:

Cells of interest cultured in appropriate medium

10 mM PU141 stock solution in DMSO

Cell culture plates (e.g., 96-well)

Phosphate-buffered saline (PBS)

Assay-specific reagents (e.g., cell viability reagent, lysis buffer)

Procedure:

Seed cells in a multi-well plate at the desired density and allow them to adhere overnight.

Prepare serial dilutions of the 10 mM PU141 stock solution in cell culture medium to achieve

the final desired concentrations. Ensure the final DMSO concentration is consistent across

all wells, including the vehicle control (typically ≤ 0.1%).

Remove the old medium from the cells and add the medium containing the different

concentrations of PU141 or the vehicle control.

Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

Perform the desired assay according to the manufacturer's instructions (e.g., measure cell

viability, lyse cells for western blotting).
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Caption: p300/CBP Signaling Pathway and Inhibition by PU141.
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Caption: General Experimental Workflow for Using PU141.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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